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Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1607268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Orange 102, identified by the Colour Index number 29156 and CAS number 6598-63-6,

is a synthetic dye belonging to the double azo class of compounds.[1] Primarily utilized in the

textile and paper industries for its vibrant orange hue and effective dyeing of cellulose-based

materials, its application within biological and pharmaceutical research is not well-documented

in peer-reviewed literature.[2][3][4] This technical guide provides a comprehensive summary of

the known chemical and physical properties of Direct Orange 102, alongside a discussion of its

manufacturing and industrial applications.

Chemical and Physical Properties
Direct Orange 102 is a water-soluble anionic dye.[3] Its chemical structure is characterized by

the presence of two azo groups (–N=N–), which are responsible for its color. The compound is

typically supplied as a bright red to orange powder.[4]
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Property Value Reference

Molecular Weight 822.67 g/mol [1][2][5]

Molecular Formula C34H21N6Na3O11S2 [1][2][5]

Synonyms

Direct Orange WS, Direct

Orange 6R, Pergasol Orange

6R

[2]

Solubility Soluble in water [3]

Synthesis and Manufacturing
The synthesis of Direct Orange 102 involves a diazo coupling reaction. The manufacturing

process entails the respective diazotization of aniline and 4-aminobenzoic acid, which are then

coupled with N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea.[1]
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A simplified workflow for the synthesis of Direct Orange 102.

Industrial Applications
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The primary application of Direct Orange 102 is as a direct dye for materials with a high

cellulose content. Its substantivity for cellulose fibers makes it effective for dyeing cotton, paper,

and leather.[2][3] The dye is valued for its good leveling properties, which ensures a uniform

color distribution on the substrate.[1][4]

Biological Activity and Toxicological Profile
While one commercial supplier notes that Direct Orange 102 has shown to have antiviral

activity and may be used in the diagnosis of viral infections like hepatitis and herpes zoster,

there is a notable absence of peer-reviewed scientific literature to substantiate these claims or

to detail any specific mechanisms of action.[6]

Detailed toxicological studies specifically on Direct Orange 102 are not readily available in the

public domain. However, as an azo dye, general toxicological considerations for this class of

compounds may be relevant. Azo dyes have been studied for their potential to be metabolized

by reductive cleavage of the azo bond, which can lead to the formation of aromatic amines.

The toxicity of these metabolites can vary.

Research Applications and Future Directions
Currently, the documented research applications for Direct Orange 102 are limited. One study

was identified that investigated its adsorption from aqueous solutions using activated carbon,

which is relevant to environmental remediation rather than the life sciences. The lack of

published data on the biological effects of Direct Orange 102 presents an open area for

investigation. Future research could aim to:

Validate the anecdotal claims of antiviral activity through standardized in vitro and in vivo

assays.

Elucidate the mechanism of action for any observed biological effects.

Conduct comprehensive toxicological and pharmacokinetic studies to assess its safety

profile.

Without such foundational research, the potential of Direct Orange 102 in drug development

and other life science applications remains speculative.
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Logical relationship of known information about Direct Orange 102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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